
Bismuthyl Iodide (BiOI): A Technical Guide to its
Chemical Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bismuth iodide oxide

Cat. No.: B157305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Bismuthyl iodide (BiOI) is a ternary bismuth oxyhalide that has garnered significant

attention for its unique physicochemical properties. Characterized by a layered crystal structure

and a narrow band gap, BiOI exhibits excellent photoactivity under visible light, making it a

promising material for applications ranging from environmental remediation to advanced

therapeutic strategies. Its ability to generate reactive oxygen species (ROS) upon

photoexcitation is particularly relevant for the degradation of organic pollutants and holds

potential for photodynamic therapy in drug development. This document provides a

comprehensive overview of the core chemical properties of BiOI, details common experimental

protocols for its synthesis and characterization, and explores its mechanisms of action and

potential applications in the biomedical field.

Core Chemical and Physical Properties
Bismuthyl iodide is an inorganic compound with the chemical formula BiOI.[1] It typically

appears as a brick-red or copper-colored crystalline powder.[1] Its properties are largely

dictated by its unique crystal and electronic structure.

Crystal Structure and Morphology
BiOI crystallizes in a tetragonal matlockite (PbFCl-type) structure with the P4/nmm space

group.[1][2][3] This structure is distinctly two-dimensional, consisting of [Bi₂O₂]²⁺ layers

sandwiched between two layers of iodide ions (I⁻).[4][5] These composite [Bi₂O₂I₂] layers are
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held together by weak van der Waals forces.[4] This layered arrangement induces an internal

static electric field that facilitates the separation of photogenerated electron-hole pairs, a key

factor in its photocatalytic activity.[4]

The bonding within the structure is anisotropic; Bi and O atoms are linked by strong covalent

bonds, while the interaction between Bi and I atoms is more ionic in nature.[3] Microscopically,

BiOI often forms nanoplatelets or self-assembles into three-dimensional hierarchical

microspheres.[6][7] The morphology can be controlled by adjusting synthesis conditions.[8]

Electronic and Optical Properties
BiOI is a semiconductor with a narrow band gap, which allows it to absorb a significant portion

of the visible light spectrum.[4] Reported values for its band gap typically range from 1.8 eV to

2.1 eV.[4][9][10] The valence band maximum is primarily composed of I 5p and O 2p orbitals,

while the conduction band minimum is dominated by Bi 6p orbitals.[3][10] This electronic

configuration enables the efficient generation of electron-hole pairs upon irradiation with visible

light.[11]

Solubility and Stability
Bismuthyl iodide is insoluble in water and ethanol.[1] It is chemically stable in ambient air and

aqueous environments, maintaining its tetragonal phase for extended periods.[2][10] It

decomposes upon heating to its melting point.[1]

Data Presentation: Key Properties
The quantitative physical and chemical properties of BiOI are summarized in the table below for

easy reference.
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Property Value References

Chemical Formula BiOI [1]

Molar Mass 351.88 g/mol [1]

Appearance Brick-red crystalline powder [1]

Crystal System Tetragonal [1][2]

Space Group P4/nmm [2][3]

Density 8.0 g/cm³ [1]

Band Gap 1.8 - 2.1 eV [4][9][10][12]

Bi-O Bond Length ~2.34 Å [2]

Bi-I Bond Length ~3.38 Å [2]

Solubility Insoluble in water and ethanol [1]

Synthesis and Characterization Protocols
The properties and performance of BiOI are highly dependent on its synthesis method. Various

techniques have been developed to produce BiOI with controlled morphology and crystallinity.

Experimental Protocols for Synthesis
2.1.1 Solvothermal Synthesis

The solvothermal method is widely used to produce well-crystallized BiOI particles.[13]

Reagents: Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O), potassium iodide (KI), ethylene

glycol (EG).[13][14]

Procedure:

Prepare Solution A by dissolving a specified molar amount (e.g., 5 mmol) of

Bi(NO₃)₃·5H₂O in a solvent such as ethylene glycol (e.g., 30 mL).[13]
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Prepare Solution B by dissolving an equimolar amount of KI (e.g., 5 mmol) in deionized

water (e.g., 10 mL).[13]

Add Solution B dropwise to Solution A under continuous stirring.[13]

Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

Heat the autoclave to a specific temperature (e.g., 160 °C) for a set duration (e.g., 12

hours).[13]

After cooling to room temperature, collect the precipitate by centrifugation.

Wash the product multiple times with deionized water and ethanol to remove any residual

ions.

Dry the final BiOI product in an oven at a moderate temperature (e.g., 60-80 °C).[14][15]

2.1.2 Facile Precipitation Method

This room-temperature method offers a simpler and faster route to BiOI synthesis.[8]

Reagents: Bismuth(III) nitrate pentahydrate, potassium iodide (KI), polyvinylpyrrolidone

(PVP) (optional, as a size/morphology control agent).[8]

Procedure:

Dissolve Bi(NO₃)₃·5H₂O in a minimal amount of nitric acid and then dilute with deionized

water.

In a separate beaker, dissolve KI in deionized water.

If using PVP to control particle size, dissolve it in the KI solution.[8]

Slowly add the KI solution to the bismuth nitrate solution under vigorous stirring at room

temperature.

A brick-red precipitate of BiOI will form immediately.
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Continue stirring for a period (e.g., 30 minutes) to ensure complete reaction.

Collect, wash, and dry the precipitate as described in the solvothermal method.

Standard Characterization Techniques
To analyze the synthesized BiOI and confirm its properties, a suite of characterization

techniques is employed:

X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and crystallite

size of the material.[5][6]

Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size,

and surface features of the BiOI particles.[6][8]

Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the material's

microstructure and crystal lattice.[11]

X-ray Photoelectron Spectroscopy (XPS): Used to analyze the elemental composition and

chemical valence states of Bi, O, and I on the material's surface.[16][17]

UV-Vis Diffuse Reflectance Spectroscopy (DRS): Employed to determine the optical

properties and estimate the band gap energy of the BiOI semiconductor.[8]

Photocatalytic Mechanism and Signaling
The primary mechanism driving many of BiOI's applications is its photocatalytic activity. This

process involves the generation of highly reactive chemical species upon exposure to light.

When BiOI is irradiated with light of energy greater than its band gap, an electron (e⁻) is

excited from the valence band (VB) to the conduction band (CB), leaving a positive hole (h⁺) in

the VB.[11][16] These charge carriers can either recombine or migrate to the surface of the

catalyst. At the surface, they interact with adsorbed water (H₂O) and oxygen (O₂) molecules to

produce various reactive oxygen species (ROS), including superoxide radicals (•O₂⁻), hydroxyl

radicals (•OH), and the holes (h⁺) themselves, which are powerful oxidizing agents.[9][13]
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Applications in Drug Development and Therapy
The unique properties of BiOI make it a candidate for several applications relevant to the

pharmaceutical and biomedical fields.

Degradation of Pharmaceutical Pollutants
The potent photocatalytic activity of BiOI is effective for degrading residual pharmaceuticals

and organic dyes in wastewater.[9] The generated ROS can break down complex and

persistent drug molecules into simpler, less harmful compounds like CO₂ and H₂O, offering a

green and efficient method for environmental remediation.[7]

Photodynamic Therapy (PDT)
The light-induced generation of cytotoxic ROS by BiOI is the fundamental principle behind

photodynamic therapy, an emerging cancer treatment modality. In a PDT context, BiOI

nanoparticles could be targeted to tumor tissues. Subsequent irradiation with visible light

(which has better tissue penetration than UV light) would trigger the localized production of

ROS, leading to oxidative stress and inducing apoptosis or necrosis in cancer cells while

minimizing damage to surrounding healthy tissue. This application positions BiOI as a potential

next-generation photosensitizer.

Biocompatibility and Toxicology Considerations
For any in-vivo application, such as PDT, the biocompatibility and potential toxicity of BiOI

nanomaterials must be rigorously evaluated.[18] Biocompatibility testing assesses the

material's interaction with biological systems to ensure it does not cause adverse local or

systemic effects like inflammation, immune rejection, or blood clotting.[19][20] Toxicology
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studies, including cytotoxicity assays, are crucial to determine if the material or its potential

degradation products are harmful to cells.[18][19] Standardized protocols, such as those

outlined in ISO 10993, must be followed to ensure the biosafety of any BiOI-based therapeutic

agent.[18] While bismuth compounds are generally considered to have low toxicity,

nanoparticle-specific assessments are mandatory for clinical translation.
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Phase 1: Material Preparation

Phase 2: In Vitro Evaluation

Phase 3: Efficacy Analysis

Outcome

BiOI Synthesis
(e.g., Solvothermal)

Physicochemical Characterization
(XRD, SEM, DLS, etc.)

Cytotoxicity Assay (Dark)
(e.g., MTT, LDH with cancer cells)

Photodynamic Therapy (PDT) Assay
(Incubate cells with BiOI, then irradiate)

Cell Viability/Apoptosis Analysis
(Flow Cytometry, Microscopy)

Intracellular ROS Detection
(e.g., DCFH-DA Assay)

Assess Therapeutic
Potential

Fig 2. Workflow for preclinical evaluation of BiOI in PDT.
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Conclusion
Bismuthyl iodide is a versatile semiconductor material with a compelling set of chemical and

physical properties. Its layered structure, narrow band gap, and high stability make it an

efficient visible-light-driven photocatalyst. While its application in environmental remediation is

well-established, its potential as a photosensitizer for photodynamic therapy opens new

avenues in drug development and cancer treatment. Future research should focus on

optimizing BiOI nanostructures for enhanced therapeutic efficacy and conducting

comprehensive biocompatibility and toxicology studies to pave the way for its clinical

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bismuth oxyiodide - Wikipedia [en.wikipedia.org]

2. next-gen.materialsproject.org [next-gen.materialsproject.org]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. Influence of chemical interactions on the electronic properties of BiOI/organic
semiconductor heterojunctions for application in solution-processed electronics - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Facile synthesis of nanostructured BiOI microspheres with high visible light-induced
photocatalytic activity - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

8. Facile Synthesis of BiOI Nanoparticles at Room Temperature and Evaluation of their
Photoactivity Under Sunlight Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Enhanced photocatalytic performance of spherical BiOI/MnO 2 composite and mechanism
investigation - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06930A [pubs.rsc.org]

10. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b157305?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bismuth_oxyiodide
https://next-gen.materialsproject.org/materials/mp-22987/
https://www.mdpi.com/2073-4344/6/9/133
https://www.researchgate.net/figure/a-Crystal-structure-of-bismuth-oxyiodide-with-the-axes-given-b-Schematic_fig1_342176800
https://pmc.ncbi.nlm.nih.gov/articles/PMC10809049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10809049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10809049/
https://www.researchgate.net/figure/Crystal-structure-and-morphology-of-BiOI-a-XRD-pattern-b-SEM-image_fig1_395489688
https://pubs.rsc.org/en/content/articlelanding/2010/jm/c0jm00333f
https://pubs.rsc.org/en/content/articlelanding/2010/jm/c0jm00333f
https://pubmed.ncbi.nlm.nih.gov/28833171/
https://pubmed.ncbi.nlm.nih.gov/28833171/
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06930a
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06930a
https://www.researchgate.net/figure/a-Crystal-structure-of-BiOI-BiOI-is-a-2D-material-made-of-BiO-layers-intercalated-by-I_fig7_373564600
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Frontiers | Visible-light-driven BiOI and GO/BiOI photocatalysts for organic pollutants
degradation and hydrogen production using low power sources [frontiersin.org]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

15. tandfonline.com [tandfonline.com]

16. mdpi.com [mdpi.com]

17. Frontiers | Ultrathin-Layer Structure of BiOI Microspheres Decorated on N-Doped
Biochar With Efficient Photocatalytic Activity [frontiersin.org]

18. Biocompatibility of nanomaterials and their immunological properties - PMC
[pmc.ncbi.nlm.nih.gov]

19. jordilabs.com [jordilabs.com]

20. news-medical.net [news-medical.net]

To cite this document: BenchChem. [Bismuthyl Iodide (BiOI): A Technical Guide to its
Chemical Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157305#chemical-properties-of-bismuthyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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